5-(3-Acetyloxypropanesulfonyl)thiophene-2-sulfonamide

• CAS RN: 104438-04-2
• Molecular Formula: C9H13NO6S3
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 3-(5-sulfamoylthiophen-2-yl)sulfonylpropyl acetate
• InChI: InChI=1S/C9H13NO6S3/c1-7(11)16-5-2-6-18(12,13)8-3-4-9(17-8)19(10,14)15/h3-4H,2,5-6H2,1H3,(H2,10,14,15)
• InChI Key: OCRGOCPZGKKXCT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCCS(=O)(=O)C1=CC=C(S1)S(=O)(=O)N

Description

5-(3-Acetyloxypropanesulfonyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C9H13NO6S3 and its molecular weight is 327.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5-(3-hydroxypropanesulfonyl)thiophene-2-sulfonamide (1.2 g, 4.2 mmol) in 75 ml of THF was added 0.5 ml of pyridine and 0.5 ml of acetyl chloride. The reaction mixture was stirred for 18 hours at room temperature. The reaction mixture was filtered and the filtrate was concentrated under vacuum. The oily residue was dissolved in ethyl acetate and the ethyl acetate was washed with aqueous sodium bicarbonate solution and then brine. After drying over sodium sulfate the ethyl acetate was concentrated under vacuum, giving a solid residue. This solid was recrystallized from dichloroethane to give 1.0 g of product; m.p. 103°-104.5°. 1H-NMR,δ (DMSO, d6) 7.97 (2H, S); 7.75 (1H, d, J=3); 7.57 (lH, d, J=3); 4.00 (2H, t, J=6); 3.50 (2H, m); 1.90 (5H, m).